Cas no 106146-82-1 (4(1H)-Pyrimidinone, 5-bromo-2-(propylthio)-)

• Product Name: 4(1H)-Pyrimidinone, 5-bromo-2-(propylthio)-
• CAS No: 106146-82-1
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 1172851
• Update Time: 2024-07-25

4(1H)-Pyrimidinone, 5-bromo-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-bromo-2-(propylthio)-
• 4(3H)-Pyrimidinone, 5-bromo-2-(propylthio)-

• Inchi： 1S/C7H9BrN2OS/c1-2-3-12-7-9-4-5(8)6(11)10-7/h4H,2-3H2,1H3,(H,9,10,11)
• InChI Key： GNBCCOPVYFDQSJ-UHFFFAOYSA-N
• SMILES： C1(SCCC)=NC=C(Br)C(=O)N1

Computed Properties

• Exact Mass: 247.96197

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Melting Point: 141-143 °C
• PSA: 41.46
• pka: 6.02±0.50(Predicted)